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Compound of Interest

Compound Name: 2-(N-Ethyl-m-toluidino)ethanol

Cat. No.: B127280

Application Note & Protocol

Topic: High-Purity Recovery of 2-(N-Ethyl-m-toluidino)ethanol via Vacuum Distillation

Abstract

This document provides a comprehensive guide for the purification of crude 2-(N-Ethyl-m-
toluidino)ethanol (CAS: 91-88-3), a key intermediate in the synthesis of various dyes and
color developers.[1][2] Due to its high boiling point at atmospheric pressure, purification
requires vacuum distillation to prevent thermal degradation and ensure high-purity final product
suitable for sensitive downstream applications. This application note details the scientific
principles, a step-by-step laboratory protocol, safety considerations, and troubleshooting for
researchers and chemical development professionals.

Introduction & Rationale

2-(N-Ethyl-m-toluidino)ethanol, also known as N-Ethyl-N-(2-hydroxyethyl)-m-toluidine, is an
aromatic tertiary amine.[2] Its synthesis can result in various impurities, including unreacted
starting materials like N-ethyl-m-toluidine, polyethoxylated byproducts, or residual solvents.[2]
[3] For its use in high-performance applications, such as in the manufacturing of photosensitive
chemicals or specific dyestuffs, a purity of 298% is often required.[4]

The primary challenge in purifying this compound lies in its high boiling point and susceptibility
to oxidation and decomposition at elevated temperatures. Standard atmospheric distillation is
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therefore unsuitable. Vacuum distillation is the method of choice as it lowers the boiling point of

the liquid, allowing for vaporization at a significantly lower temperature, thereby preserving the

molecule's integrity. This protocol establishes a reproducible method for achieving high-purity
2-(N-Ethyl-m-toluidino)ethanol.

Physicochemical Data for Distillation

A thorough understanding of the compound's physical properties is critical for designing an

effective distillation protocol. The following table summarizes key data for 2-(N-Ethyl-m-

toluidino)ethanol.

Property Value Source(s)
CAS Number 91-88-3 [5]
Molecular Formula C11H17NO [1][6]
Molecular Weight 179.26 g/mol [7]
Appearance Clear yellow to brown liquid [2]

Boiling Point 114-115 °C at 1 mmHg [41051819111.0]
Density 1.019 g/mL at 25 °C [6][8]
Refractive Index (n20/D) 1.555 [5]

Melting Point -19°C [51I6][11]
Flash Point >110 °C (>230 °F) [5][11]
Solubility Insoluble in water [1114]

Principle of Vacuum Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
exerted on its surface. By reducing the system pressure with a vacuum pump, the temperature
required to reach this equilibrium is lowered. This relationship is fundamental to purifying
thermally labile or high-boiling compounds. For 2-(N-Ethyl-m-toluidino)ethanol, reducing the
pressure to approximately 1 mmHg lowers its boiling point from an estimated 338-340 °C at
atmospheric pressure to a manageable 114-115 °C, preventing unwanted decomposition.
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Detailed Experimental Protocol

This protocol outlines the setup, execution, and shutdown of a laboratory-scale vacuum
distillation for purifying approximately 100-200g of crude 2-(N-Ethyl-m-toluidino)ethanol.

Required Materials & Apparatus

e Chemicals:

[¢]

Crude 2-(N-Ethyl-m-toluidino)ethanol

[¢]

Boiling chips or a PTFE-coated magnetic stir bar

[e]

High-vacuum silicone grease

o

Dry ice and acetone or isopropanol (for cold trap)
e Apparatus:
o Heating mantle with integrated magnetic stirrer
o Two-neck round-bottom flask (distilling flask), 500 mL
o Short-path distillation head with condenser and vacuum connection
o Thermometer (-10 to 200 °C) and thermometer adapter
o Single-neck round-bottom flasks (receiving flasks), 250 mL
o Cold finger trap (Dewar-style)
o Two-stage rotary vane vacuum pump or a high-performance diaphragm pump
o Digital vacuum gauge (Manometer)
o Insulating glass wool or aluminum foil

o Laboratory jack, clamps, and support stands
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o Tubing for vacuum and condenser water lines

Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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